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Compound of Interest

Compound Name: Emestrin

Cat. No.: B1250432

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic effects of Emestrin, a natural
compound isolated from the endophytic fungus Emericella nidulans, across different human
cancer cell lines. The data presented is based on available preclinical research and aims to
offer a consolidated resource for evaluating Emestrin's potential as an anticancer agent.

Data Presentation: Cytotoxicity of Emestrin

Emestrin has demonstrated potent cytotoxic activity against a range of cancer cell lines, with
IC50 values indicating its efficacy in inhibiting cell viability. The following table summarizes the
reported IC50 values for Emestrin in different cancer cell lines.

Cell Line Cancer Type IC50 (pM)
Huh-7 Hepatocellular Carcinoma 4.89

A-549 Lung Carcinoma 6.3

Caco-2 Colorectal Adenocarcinoma 9.28

T47D Breast Cancer Not specified

Note: While a study on T47D breast cancer cells indicated that Emestrin induces cell cycle
arrest and apoptosis, the specific IC50 value was not provided in the referenced literature.
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Mechanism of Action: Induction of Apoptosis

Research into Emestrin's mechanism of action has primarily focused on the Huh-7 human
hepatocellular carcinoma cell line. The findings indicate that Emestrin induces apoptosis
through the intrinsic mitochondrial pathway. Key molecular events in this pathway include the
regulation of Bax and Bcl-2 protein levels, leading to the activation of downstream caspases

and subsequent programmed cell death.

Signaling Pathway Diagram
The following diagram illustrates the proposed mitochondrial pathway of apoptosis induced by

Emestrin in cancer cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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